Cas no 606093-59-8 (Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate)

Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate structure
606093-59-8 structure
Product Name:Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate
CAS No:606093-59-8
Molecular Formula:C15H12N3O2F
Molecular Weight:285.27308
MDL:MFCD12914278
CID:499587
PubChem ID:11818480

Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Properties

Names and Identifiers

    • Methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate
    • 1H-Benzimidazole-5-carboxylicacid, 7-fluoro-6-(phenylamino)-, methyl ester
    • 7-Fluoro-6-phenylamino-3H-benzoimidazole-5-carboxylic acid methyl ester
    • methyl 6-anilino-7-fluoro-3H-benzimidazole-5-carboxylate
    • methyl 7-fluoro-6-(phenylamino)-3H-benzo[d]imidazole-5-carboxylate
    • SCHEMBL1041938
    • UXVBXDVPFGJBJT-UHFFFAOYSA-N
    • Methyl7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate
    • F15218
    • Methyl 5-anilino-4-fluoro-1H-benzimidazole-6-carboxylate
    • 606093-59-8
    • DB-014885
    • 1H-Benzimidazole-5-carboxylicacid,7-fluoro-6-(phenylamino)-,methyl ester
    • DTXSID00473654
    • AKOS015891399
    • MFCD12914278
    • AKOS016005159
    • CS-0180878
    • MDL: MFCD12914278
    • InChIKey: UXVBXDVPFGJBJT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H12FN3O2/c1-21-15(20)10-7-11-14(18-8-17-11)12(16)13(10)19-9-5-3-2-4-6-9/h2-8,19H,1H3,(H,17,18)
    • SMILES: COC(=O)C1=CC2=C(C(=C1NC3=CC=CC=C3)F)NC=N2

Computed Properties

  • Exact Mass: 285.09100
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 285.09135480g/mol
  • Heavy Atom Count: 21
  • Complexity: 376
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67Ų

Experimental Properties

  • LogP: 3.30520
  • PSA: 67.01000
  • Refractive Index: 1.69
  • Boiling Point: 512.2°C at 760 mmHg
  • Flash Point: 263.6°C
  • Solubility: Insuluble (4.8E-3 g/L) (25 ºC),
  • Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Security Information

Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AG69151-100g
methyl 7-fluoro-6-(phenylamino)-3H-benzo[d]imidazole-5-carboxylate
606093-59-8 98%
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606093-59-8 95%
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606093-59-8 95+%
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$339.0 2024-05-31
Chemenu
CM123300-1g
methyl 7-fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate
606093-59-8 95%
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Crysdot LLC
CD11095615-1g
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606093-59-8 95+%
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OTAVAchemicals
1284974-50MG
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606093-59-8 95%
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TRC
M706780-2.5mg
Methyl 7-Fluoro-6-(phenylamino)-1H-benzo[d]imidazole-5-carboxylate
606093-59-8
2.5mg
$ 50.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1251548-1g
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606093-59-8 95+%
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¥3673.00

Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate Related Literature

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Amadis Chemical Company Limited
(CAS:606093-59-8)Methyl 7-Fluoro-6-(phenylamino)-1H-benzodimidazole-5-carboxylate
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Purity:99%
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Price($):305.0